Cas no 2411278-34-5 (2-chloro-N-4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutylacetamide)

• Product Name: 2-chloro-N-4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutylacetamide
• CAS No: 2411278-34-5
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• CID: 6006849
• PubChem ID: 146075749
• Update Time: 2025-05-22

2-chloro-N-4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutylacetamide
• 2411278-34-5
• EN300-26595365
• Z1562140690
• 2-Chloro-N-[4-(2,3-dihydro-1,4-benzoxazin-4-yl)-4-oxobutyl]acetamide
• 2-chloro-N-[4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutyl]acetamide

• Inchi： 1S/C14H17ClN2O3/c15-10-13(18)16-7-3-6-14(19)17-8-9-20-12-5-2-1-4-11(12)17/h1-2,4-5H,3,6-10H2,(H,16,18)
• InChI Key： TTXYKQBDICVPLT-UHFFFAOYSA-N
• SMILES： ClCC(NCCCC(N1C2C=CC=CC=2OCC1)=O)=O

Computed Properties

• Exact Mass: 296.0927701g/mol
• Monoisotopic Mass: 296.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-chloro-N-4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutylacetamide

2-Chloro-N-(4-(3,4-Dihydro-2H-1,4-Benzoxazin-4-yl)-4-Oxobutyl)Acetamide: A Comprehensive Overview

The compound 2-chloro-N-(4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutyl)acetamide (CAS No. 2411278-34-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a chlorinated acetamide group attached to a complex bicyclic system, making it a unique candidate for advanced chemical research and development.

Recent studies have highlighted the importance of benzoxazine derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The 3,4-dihydro-2H-1,4-benzoxazine moiety present in this compound is known for its ability to form stable hydrogen bonds, which enhances its bioavailability and pharmacokinetic properties. This feature makes it an attractive target for researchers aiming to design drugs with improved therapeutic efficacy and reduced side effects.

The synthesis of 2-chloro-N-(4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutyl)acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzoxazine ring through cyclization reactions and the subsequent attachment of the chloroacetamide group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity of the final product.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been evaluated for its potential as an anti-inflammatory agent, where its ability to inhibit cyclooxygenase enzymes has been extensively studied. Additionally, preliminary studies suggest that it may exhibit anticancer activity by targeting specific signaling pathways involved in tumor growth and metastasis.

Another area of interest is its use in agrochemicals. The chloroacetamide group is known for its herbicidal properties, and incorporating it into a benzoxazine framework could enhance its selectivity and effectiveness against various crop pests. Researchers are currently exploring its potential as a selective herbicide with reduced environmental impact compared to traditional chemical agents.

From an environmental perspective, understanding the degradation pathways of 2-chloro-N-(4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutyl)acetamide is crucial for assessing its ecological footprint. Studies have shown that under aerobic conditions, the compound undergoes rapid hydrolysis, leading to the formation of less toxic byproducts. This property aligns with current trends toward developing sustainable chemicals that minimize harm to ecosystems.

Looking ahead, the development of novel derivatives based on this compound holds great promise. By modifying the substituents on the benzoxazine ring or altering the acetamide group, researchers can tailor the molecule's properties for specific applications. For instance, introducing electron-withdrawing groups could enhance its stability and bioavailability, while adding hydrophilic moieties might improve its solubility in aqueous environments.

In conclusion, 2-chloro-N-(4-(3,4-dihydro-2H-1,4-benzoxazin-4-yl)-4-oxobutyl)acetamide (CAS No. 2411278-34